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Compound of Interest

Compound Name: Fenoxycarb

Cat. No.: B3429996 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Fenoxycarb in a laboratory setting. The following information

is intended for researchers, scientists, and drug development professionals to ensure safe and

compliant use of this compound.

Hazard Identification and Health Information
Fenoxycarb is a carbamate insecticide that functions as an insect growth regulator. It is crucial

to be aware of its potential hazards before handling.

Primary Hazards:

Health: Suspected of causing cancer (Carcinogenicity Category 2).[1] Inhalation of material

may be harmful, and contact may cause burns to the skin and eyes.[2]

Environmental: Very toxic to aquatic life with long-lasting effects.[1][3] It is moderately toxic to

fish and crustaceans.

Toxicological Data Summary:
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Metric Value Species Notes

Acute Oral LD50 >5,000 mg/kg Rat
Practically non-toxic

by ingestion.

Acute Dermal LD50 >2,000 mg/kg Rat
Low toxicity by skin

contact.

Acute Inhalation LC50 >3,481 mg/m³ (4h) Rat
Low toxicity by

inhalation.

Aquatic Toxicity LC50 9.4 mg/L (96h) Rainbow Trout Toxic to fish.

Threshold Limit Value

(TLV)
1 mg/m³ -

Long-term inhalation

exposure limit.

This data is compiled from multiple safety data sheets.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The skin is a primary

route of exposure to pesticides.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

Nitrile or PVC rubber).

To prevent skin contact and

absorption. Leather or cotton

gloves are not suitable as they

can absorb the chemical.

Eye Protection
Chemical splash goggles or a

face shield.

To protect eyes from splashes,

dust, or mists.

Body Protection

Long-sleeved shirt and long

pants, or a lab coat. For mixing

or handling concentrates,

waterproof coveralls or a

chemical-resistant apron is

recommended.

To minimize skin exposure.

Footwear

Closed-toe shoes. When

handling liquid concentrates or

during large-scale operations,

wear chemical-resistant boots.

To protect feet from spills.

Leather or canvas boots can

absorb pesticides and are not

recommended.

Respiratory Protection

Generally not required under

normal, well-ventilated

conditions. Use a

NIOSH/MSHA-approved

respirator if dust or aerosols

are generated.

To prevent inhalation of

airborne particles.

Operational Procedures: Handling and Storage
Handling:

Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS) and have

all necessary PPE available and inspected.

Ventilation: Always handle Fenoxycarb in a well-ventilated area or a chemical fume hood to

minimize inhalation exposure.
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Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Hygiene: Do not eat, drink, or smoke in areas where Fenoxycarb is handled. Wash hands

thoroughly with soap and water after handling and before breaks.

Storage:

Container: Keep the container tightly closed and store it in the original packaging.

Location: Store in a dry, cool, and well-ventilated place.

Segregation: Keep away from food, drink, animal feed, fertilizers, and seed. Store out of

direct sunlight.

Access: Secure the storage area and keep it out of reach of children and unauthorized

personnel.

Emergency and First Aid Plan
Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

1. Move the affected person to fresh air

immediately.2. If breathing is difficult or has

stopped, administer artificial respiration.3. Keep

the person warm and at rest.4. Seek immediate

medical attention.

Skin Contact

1. Immediately remove all contaminated

clothing.2. Wash the affected skin area

thoroughly with plenty of soap and water.3. If

skin irritation persists, seek medical attention.

Eye Contact

1. Immediately flush the eyes with large

quantities of clean water for at least 15 minutes,

holding the eyelids open.2. Remove contact

lenses if present and easy to do.3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting unless instructed to

do so by medical personnel or a poison control

center.2. If the person is conscious, rinse their

mouth with water.3. Seek immediate medical

attention and provide the product label or SDS

to the physician.

Emergency Contact: In case of poisoning, contact a doctor or a Poisons Information Center

immediately. For emergencies in the US, call 911 if the person is unconscious or having trouble

breathing.

Spill and Disposal Plan
Proper containment and disposal are essential to mitigate environmental contamination.

Spill Response Protocol:

Isolate Area: Immediately isolate the spill or leak area for at least 25 meters (75 feet) for

solids.
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Evacuate: Keep all bystanders away and prevent entry into the spill area.

Personal Protection: Before cleanup, don the appropriate PPE, including respiratory

protection if dust is present.

Containment: Stop the leak if it is safe to do so. Prevent the material from entering drains,

sewers, or waterways. Cover the spill with a plastic sheet to minimize spreading.

Cleanup:

Solid Spills: Avoid creating dust. Carefully sweep or shovel the material into a clean, dry,

labeled container for disposal. Wet-brushing or using an electrically protected vacuum

cleaner is preferred over dry sweeping.

Liquid Spills: Absorb the spill with an inert material such as sand, soil, or vermiculite. Place

the absorbed material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly with detergent and water. Collect the

decontamination water for disposal; do not rinse into drains.

Caption: Workflow for responding to a Fenoxycarb spill.

Waste Disposal Plan:

General Principle: Do not contaminate ponds, waterways, or ditches with the chemical or

used containers. Never pour leftover pesticides down any drain.

Excess Product: If you have excess diluted product, try to use it up by applying it according

to the label directions.

Container Disposal:

Triple-rinse empty containers with an appropriate solvent or water.

Add the rinsate to the spray tank or collect for hazardous waste disposal.

Puncture and dispose of the empty container in a local authority landfill if permitted, or via

a designated hazardous waste collection program. Do not reuse empty pesticide
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containers for any purpose.

Spill Residues & Unwanted Chemical: Dispose of contaminated absorbent material and

unwanted Fenoxycarb as hazardous waste. Contact your institution's environmental health

and safety department or a licensed hazardous waste disposal company for guidance. For

quantities greater than 50kg, seek advice from the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. FENOXYCARB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. gadotagro.com [gadotagro.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fenoxycarb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429996#personal-protective-equipment-for-
handling-fenoxycarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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